(4R,8S,9S,11S,13R,19S)-19-Fluoro-11-hydroxy-8-(2-hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icos-17-en-16-one (4R,8S,9S,11S,13R,19S)-19-Fluoro-11-hydroxy-8-(2-hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icos-17-en-16-one Flurandrenolide is a synthetic glucocorticoid with anti-inflammatory and anti-allergic properties. Flurandrenolide exerts its effects by interacting with specific cytoplasmic glucocorticoid receptors and subsequently activates glucocorticoid receptor mediated gene expression. The synthesis of certain anti-inflammatory proteins is induced while the synthesis of certain inflammatory mediators is inhibited. As a result, there is an overall reduction in chronic inflammation and autoimmune reactions.
Flurandrenolide, also known as cordran or fludroxycortide, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Flurandrenolide is a drug which is used for relief of the inflammatory and pruritic manifestations of corticosteroid-responsive dermatoses, particularly dry, scaling localized lesions. Flurandrenolide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Flurandrenolide has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, flurandrenolide is primarily located in the cytoplasm and membrane (predicted from logP).
Flurandrenolide is a 21-hydroxy steroid.
Brand Name: Vulcanchem
CAS No.: 1524-88-5
VCID: VC0528205
InChI: InChI=1S/C24H33FO6/c1-21(2)30-19-9-14-13-8-16(25)15-7-12(27)5-6-22(15,3)20(13)17(28)10-23(14,4)24(19,31-21)18(29)11-26/h7,13-14,16-17,19-20,26,28H,5-6,8-11H2,1-4H3/t13-,14-,16-,17-,19+,20+,22-,23-,24+/m0/s1
SMILES: CC1(OC2CC3C4CC(C5=CC(=O)CCC5(C4C(CC3(C2(O1)C(=O)CO)C)O)C)F)C
Molecular Formula: C24H33FO6
Molecular Weight: 436.5 g/mol

(4R,8S,9S,11S,13R,19S)-19-Fluoro-11-hydroxy-8-(2-hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icos-17-en-16-one

CAS No.: 1524-88-5

Inhibitors

VCID: VC0528205

Molecular Formula: C24H33FO6

Molecular Weight: 436.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

(4R,8S,9S,11S,13R,19S)-19-Fluoro-11-hydroxy-8-(2-hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icos-17-en-16-one - 1524-88-5

CAS No. 1524-88-5
Product Name (4R,8S,9S,11S,13R,19S)-19-Fluoro-11-hydroxy-8-(2-hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icos-17-en-16-one
Molecular Formula C24H33FO6
Molecular Weight 436.5 g/mol
IUPAC Name (1S,2S,4R,8S,9S,11S,12S,13R,19S)-19-fluoro-11-hydroxy-8-(2-hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icos-17-en-16-one
Standard InChI InChI=1S/C24H33FO6/c1-21(2)30-19-9-14-13-8-16(25)15-7-12(27)5-6-22(15,3)20(13)17(28)10-23(14,4)24(19,31-21)18(29)11-26/h7,13-14,16-17,19-20,26,28H,5-6,8-11H2,1-4H3/t13-,14-,16-,17-,19+,20+,22-,23-,24+/m0/s1
Standard InChIKey POPFMWWJOGLOIF-XWCQMRHXSA-N
Isomeric SMILES C[C@]12CCC(=O)C=C1[C@H](C[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3C[C@@H]5[C@]4(OC(O5)(C)C)C(=O)CO)C)O)F
SMILES CC1(OC2CC3C4CC(C5=CC(=O)CCC5(C4C(CC3(C2(O1)C(=O)CO)C)O)C)F)C
Canonical SMILES CC1(OC2CC3C4CC(C5=CC(=O)CCC5(C4C(CC3(C2(O1)C(=O)CO)C)O)C)F)C
Appearance Solid powder
Colorform Crystals from acetone + hexane
WHITE TO OFF-WHITE, FLUFFY CRYSTALLINE POWDER
Melting Point 251 °C
247-255 °C
251°C
Physical Description Solid
Description Flurandrenolide is a synthetic glucocorticoid with anti-inflammatory and anti-allergic properties. Flurandrenolide exerts its effects by interacting with specific cytoplasmic glucocorticoid receptors and subsequently activates glucocorticoid receptor mediated gene expression. The synthesis of certain anti-inflammatory proteins is induced while the synthesis of certain inflammatory mediators is inhibited. As a result, there is an overall reduction in chronic inflammation and autoimmune reactions.
Flurandrenolide, also known as cordran or fludroxycortide, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Flurandrenolide is a drug which is used for relief of the inflammatory and pruritic manifestations of corticosteroid-responsive dermatoses, particularly dry, scaling localized lesions. Flurandrenolide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Flurandrenolide has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, flurandrenolide is primarily located in the cytoplasm and membrane (predicted from logP).
Flurandrenolide is a 21-hydroxy steroid.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Insoluble
FREELY SOL IN CHLOROFORM; SOL IN METHANOL; SPARINGLY SOL IN ALC; PRACTICALLY INSOL IN WATER & ETHER
In water, 1.09 mg/L at 25 °C (est)
5.78e-02 g/L
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Flurandrenolide, Fludroxycortide, Flurandrenolone; Cordran, Haelan, Drenison
Vapor Pressure 2.96X10-14 mm Hg at 25 °C (est)
Reference 1: Setaluri V, Clark AR, Feldman SR. Transmittance properties of flurandrenolide tape for psoriasis: helpful adjunct to phototherapy. J Cutan Med Surg. 2000 Oct;4(4):196-8. PubMed PMID: 11231197.
2: Brubaker RF, Halpin JA. Open-angle glaucoma associated with topical administraion of flurandrenolide to the eye. Mayo Clin Proc. 1975 Jun;50(6):322-6. PubMed PMID: 1127998.
3: Flurandrenolide tape. Med Lett Drugs Ther. 1972 Oct 27;14(22):83. PubMed PMID: 4648569.
4: Krueger GG, O'Reilly MA, Weidner M, Dromgoole SH, Killey FP. Comparative efficacy of once-daily flurandrenolide tape versus twice-daily diflorasone diacetate ointment in the treatment of psoriasis. J Am Acad Dermatol. 1998 Feb;38(2 Pt 1):186-90. PubMed PMID: 9486672.
5: Jones EL, Crumley AF, Cornell RC. New cream vehicle for flurandrenolide. Cutis. 1978 Jun;21(6):881-5. PubMed PMID: 350506.
6: Kikuchi I, Jono M. Letter: Flurandrenolide-impregnated tape for granuloma gluteale infantum. Arch Dermatol. 1976 Apr;112(4):564. PubMed PMID: 1267479.
7: Kobak MW. Possible efficacy of treatment of frostbite of the ears with flurandrenolide ointment: a preliminary report. Eye Ear Nose Throat Mon. 1975 Jan;54(1):68. PubMed PMID: 1109352.
PubChem Compound 15209
Last Modified Nov 11 2021
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